Cas no 1111301-77-9 (3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid)

• Product Name: 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid
• CAS No: 1111301-77-9
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• MDL: MFCD13696882
• CID: 4572113
• Update Time: 2025-06-08

3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-Isopropylphenyl)sulfonyl]amino}-thiophene-2-carboxylic acid
• 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid

• MDL： MFCD13696882
• Inchi： 1S/C14H15NO4S2/c1-9(2)10-3-5-11(6-4-10)21(18,19)15-12-7-8-20-13(12)14(16)17/h3-9,15H,1-2H3,(H,16,17)
• InChI Key： JYRORHOEQDBFGG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1NS(C1=CC=C(C(C)C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid

Introduction to 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid (CAS No. 1111301-77-9)

3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid, identified by the CAS number 1111301-77-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonylamino derivatives, featuring a thiophene core structure that is functionalized with both a carboxylic acid group and a sulfonylamino moiety. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The thiophene scaffold is a prominent heterocyclic ring system widely encountered in medicinal chemistry due to its ability to interact with biological targets and its stability under various chemical conditions. The introduction of a sulfonylamino group at the 4-position of the thiophene ring enhances the compound's reactivity and potential for further derivatization. This structural feature is particularly interesting because sulfonylamino compounds have been extensively studied for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The carboxylic acid functionality at the 2-position of the thiophene ring provides an additional site for chemical modification, enabling the synthesis of more complex molecules through esterification, amidation, or other carboxylate-based reactions. This dual functionality makes 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid a versatile building block for drug discovery and material science applications.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of thiophene derivatives as scaffolds for drug development. Studies have demonstrated that modifications at specific positions on the thiophene ring can significantly influence binding affinity and selectivity towards biological targets. The isopropyl group at the 4-position of the phenyl ring in this compound may play a role in modulating solubility and metabolic stability, which are critical factors in drug design.

In the context of pharmaceutical research, 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid has been explored as a precursor for synthesizing novel therapeutic agents. For instance, researchers have investigated its potential as an intermediate in the development of kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The sulfonylamino group is particularly relevant in this context, as it has been shown to enhance binding interactions with protein targets.

Moreover, the compound's structure suggests applications beyond pharmaceuticals. In materials science, thiophene derivatives are known for their semiconducting properties, making them suitable for use in organic electronics and photovoltaic devices. The presence of multiple functional groups in 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid could potentially tailor its electronic characteristics for specialized applications in this field.

Current research trends indicate that sulfonylamino compounds continue to be a focal point in medicinal chemistry due to their broad spectrum of biological activities. The ability to fine-tune their structures through strategic functionalization has opened new avenues for developing next-generation therapeutics. For example, recent studies have shown that sulfonylamino-thiophene derivatives exhibit promising antiviral properties by interfering with viral protease enzymes.

The synthesis of 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the desired molecular framework efficiently.

In conclusion, 3-{(4-Isopropylphenyl)sulfonylamino}-thiophene-2-carboxylic acid (CAS No. 1111301-77-9) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features—combining a thiophene core with both sulfonylamino and carboxylic acid functionalities—make it a valuable tool for synthetic chemists and researchers exploring novel bioactive molecules. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex scientific challenges.